Cas no 946266-68-8 (2,4-difluoro-N-2-(1-methyl-2,3-dihydro-1H-indol-5-yl)-2-(morpholin-4-yl)ethylbenzene-1-sulfonamide)

• Product Name: 2,4-difluoro-N-2-(1-methyl-2,3-dihydro-1H-indol-5-yl)-2-(morpholin-4-yl)ethylbenzene-1-sulfonamide
• CAS No: 946266-68-8
• MF: C₂₁H₂₅F₂N₃O₃S
• MW: 437.503310918808
• CID: 6261540
• PubChem ID: 16907727
• Update Time: 2025-11-01

2,4-difluoro-N-2-(1-methyl-2,3-dihydro-1H-indol-5-yl)-2-(morpholin-4-yl)ethylbenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 2,4-difluoro-N-2-(1-methyl-2,3-dihydro-1H-indol-5-yl)-2-(morpholin-4-yl)ethylbenzene-1-sulfonamide
• 2,4-difluoro-N-[2-(1-methyl-2,3-dihydro-1H-indol-5-yl)-2-(morpholin-4-yl)ethyl]benzene-1-sulfonamide
• 2,4-difluoro-N-(2-(1-methylindolin-5-yl)-2-morpholinoethyl)benzenesulfonamide
• AKOS024642700
• 946266-68-8
• F2352-0244
• 2,4-difluoro-N-[2-(1-methyl-2,3-dihydroindol-5-yl)-2-morpholin-4-ylethyl]benzenesulfonamide

• Inchi： 1S/C21H25F2N3O3S/c1-25-7-6-16-12-15(2-4-19(16)25)20(26-8-10-29-11-9-26)14-24-30(27,28)21-5-3-17(22)13-18(21)23/h2-5,12-13,20,24H,6-11,14H2,1H3
• InChI Key： UWLXURUZUWJVDL-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1F)F)(NCC(C1C=CC2=C(C=1)CCN2C)N1CCOCC1)(=O)=O

Computed Properties

• Exact Mass: 437.15846917g/mol
• Monoisotopic Mass: 437.15846917g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 30
• Rotatable Bond Count: 6
• Complexity: 671
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 70.3Ų

Additional information on 2,4-difluoro-N-2-(1-methyl-2,3-dihydro-1H-indol-5-yl)-2-(morpholin-4-yl)ethylbenzene-1-sulfonamide

Introduction to 2,4-difluoro-N-2-(1-methyl-2,3-dihydro-1H-indol-5-yl)-2-(morpholin-4-yl)ethylbenzene-1-sulfonamide (CAS No. 946266-68-8)

2,4-difluoro-N-2-(1-methyl-2,3-dihydro-1H-indol-5-yl)-2-(morpholin-4-yl)ethylbenzene-1-sulfonamide, identified by its CAS number 946266-68-8, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of extensive research and development. The structural features of this molecule, particularly its difluoro substitution pattern and the presence of an indole moiety linked to a morpholine group, contribute to its unique chemical and pharmacological properties.

The indole core is a well-known pharmacophore in drug discovery, with numerous bioactive molecules derived from this scaffold. In particular, derivatives of indole have been extensively studied for their potential in treating various diseases, including neurological disorders, cancer, and infectious diseases. The incorporation of a methyl group at the 1-position of the indole ring and the presence of a dihydro system further enhance the molecule's complexity and potential for biological activity. These structural modifications can influence the compound's solubility, metabolic stability, and interaction with biological targets.

The sulfonamide functional group at the benzenoid ring is another critical feature of this compound. Sulfonamides are widely recognized for their antimicrobial properties and have been incorporated into numerous therapeutic agents. The sulfonamide moiety can serve as a hydrogen bond acceptor, which is crucial for binding to biological targets such as enzymes and receptors. Additionally, the presence of a morpholine ring provides further conformational flexibility and can modulate the compound's pharmacokinetic properties.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of such compounds with high precision. Studies suggest that the difluoro substituents may enhance the compound's binding affinity by improving its hydrophobic interactions with biological targets. Furthermore, the morpholine ring can engage in favorable interactions with polar residues in protein binding pockets, thereby stabilizing the complex.

In vitro studies have demonstrated that 2,4-difluoro-N-2-(1-methyl-2,3-dihydro-1H-indol-5-yl)-2-(morpholin-4-yl)ethylbenzene-1-sulfonamide exhibits notable activity against several biological targets. For instance, preliminary experiments indicate that this compound may possess inhibitory effects on certain enzymes implicated in cancer progression. The indole moiety has been shown to interact with transcription factors and signaling pathways that are dysregulated in tumor cells. Moreover, the sulfonamide group can disrupt bacterial cell wall synthesis, highlighting its potential as an antimicrobial agent.

The morpholine component has also been investigated for its ability to modulate receptor activity. Morpholine derivatives are known to enhance drug bioavailability by improving solubility and reducing metabolic degradation. In combination with the indole and sulfonamide moieties, this structural arrangement may confer unique pharmacological properties that make it suitable for therapeutic applications.

One of the most exciting aspects of this compound is its potential for further derivatization. By modifying specific functional groups or introducing additional substituents, researchers can fine-tune its biological activity and pharmacokinetic profile. For example, exploring alternative fluorinated analogs or varying the size and electronic properties of the morpholine ring could lead to compounds with enhanced efficacy or selectivity.

The synthesis of 2,4-difluoro-N-2-(1-methyl-2,3-dihydro-1H-indol-5-yl)-2-(morpholin-4-yl)ethylbenzene-1-sulfonamide presents both challenges and opportunities for synthetic chemists. The multi-step synthesis involves careful control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques such as transition metal-catalyzed cross-coupling reactions have been employed to construct key structural motifs efficiently. These methods not only improve scalability but also allow for greater flexibility in designing novel derivatives.

The development of new analytical techniques has also played a crucial role in studying this compound. High-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR) spectroscopy provide detailed insights into the molecular structure and purity of synthesized compounds. Additionally, computational methods such as density functional theory (DFT) calculations help predict molecular properties and guide structural optimization efforts.

Future research directions may focus on understanding the mechanism of action of this compound at a molecular level. By elucidating how it interacts with biological targets and modulates cellular processes, scientists can gain valuable insights into its therapeutic potential. This knowledge could pave the way for developing new treatment strategies for various diseases.

Collaborative efforts between synthetic chemists, biochemists, and pharmacologists are essential for maximizing the therapeutic potential of 2,4-difluoro-N-2-(1-methyl-2,3-dihydro-1H-indol-5-yl)-2-(morpholin-4-yliethylbenzene)-1-sulfonamide (CAS No. 946266). Such interdisciplinary approaches can accelerate drug discovery pipelines and bring novel therapeutic agents to patients more quickly.